Cas no 810681-28-8 (Benzenemethanamine,N,N-dimethyl-, N-oxide, hydrate (1:1))
810681-28-8 structure
Product Name:Benzenemethanamine,N,N-dimethyl-, N-oxide, hydrate (1:1)
CAS No:810681-28-8
MF:C9H15NO2
MW:169.220902681351
CID:715230
PubChem ID:45121920
Update Time:2025-04-19
Benzenemethanamine,N,N-dimethyl-, N-oxide, hydrate (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanamine,N,N-dimethyl-, N-oxide, hydrate (1:1)
- Benzenemethanamine, N,N-dimethyl-, N-oxide, monohydrate (9CI)
- N,N-dimethyl-1-phenylmethanamine oxide,hydrate
- Benzyl(dimethyl)amine oxide hydrate
- DTXSID30669265
- N,N-Dimethyl(phenyl)methanamine N-oxide--water (1/1)
- 810681-28-8
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- Inchi: 1S/C9H13NO.H2O/c1-10(2,11)8-9-6-4-3-5-7-9;/h3-7H,8H2,1-2H3;1H2
- InChI Key: FSFJMQJXOHSLCV-UHFFFAOYSA-N
- SMILES: [O-][N+](C)(C)CC1C=CC=CC=1.O
Computed Properties
- Exact Mass: 169.11
- Monoisotopic Mass: 169.11
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 117
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 19.1A^2
Benzenemethanamine,N,N-dimethyl-, N-oxide, hydrate (1:1) Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
810681-28-8 (Benzenemethanamine,N,N-dimethyl-, N-oxide, hydrate (1:1)) Related Products
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